Cas no 50886-70-9 (7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)-)

7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)- structure
50886-70-9 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)-
CAS No:50886-70-9
MF:C16H14O3
MW:254.280564785004
CID:372667
PubChem ID:170935
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)-
    • 6-(2,2-dimethylcyclopropyl)furo[3,2-g]chromen-7-one
    • RUTOLIDE
    • 50886-70-9
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 6-(2,2-dimethylcyclopropyl)-
    • Clausindine
    • 6-(2,2-Dimethylcyclopropyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • DTXSID60965126
    • Inchi: 1S/C16H14O3/c1-16(2)8-12(16)11-6-10-5-9-3-4-18-13(9)7-14(10)19-15(11)17/h3-7,12H,8H2,1-2H3
    • InChI Key: IXLICOBIKMGSAV-UHFFFAOYSA-N
    • SMILES: O1C2C=C3C(C=CO3)=CC=2C=C(C1=O)C1CC1(C)C

Computed Properties

  • Exact Mass: 254.094
  • Monoisotopic Mass: 254.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Density: 1.288g/cm3
  • Boiling Point: 398.7ºC at 760 mmHg
  • Flash Point: 194.9ºC
  • Refractive Index: 1.64
  • LogP: 4.05270
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